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HAB synthesis from 4-nitroaniline
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Compound Focus: 1,2,3,4,5,6-Benzenehexamine

CAS No.: 4444-26-2

Cat. No.: S676092

Understanding 4-Nitroaniline

4-Nitroaniline (also known as p-nitroaniline, PNA; CAS No. 100-01-6) is an important organic compound
with the formula C6H6N202 [1]. It typically appears as a yellow to brown crystalline powder with a faint,

ammonia-like odor [2] [3].

Key Chemical and Physical Properties

The table below summarizes the key characteristics of 4-nitroaniline that are relevant for laboratory handling

and reaction planning [1] [4] [2].

Property Value | Description
Molecular CgHgN2O»
Formula

Molar Mass 138.12 g/mol
Melting Point 146 - 149 °C
Boiling Point 332 °C

Density 1.437 g/cm?3
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Property Value | Description
Water Solubility 0.8 g/lLat 20 °C
pKa 1.0 (at 25 °C)

Major Hazards Toxic by inhalation, ingestion, and skin contact. Causes methemoglobinemia [4]

2].

Safety and Handling Information

Due to its toxicity, strict safety measures are essential when handling 4-nitroaniline.

¢ Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and safety glasses
[4].

¢ Engineering Controls: Use with adequate ventilation [4].

¢ Health Monitoring: Be aware of symptoms like headache, drowsiness, nausea, and cyanosis (bluish
skin), which indicate methemoglobinemia [2].

¢ Incompatibilities: Incompatible with strong oxidizing agents, strong reducing agents, and strong
bases (e.g., sodium hydroxide). It may react vigorously with sulfuric acid at high temperatures [4] [2].

Related Synthetic and Degradation Protocols

While a direct synthesis protocol for HAB is unavailable, the following procedures illustrate common

reaction types involving 4-nitroaniline or structurally similar compounds.

Protocol 1: Catalytic Reduction to 1,4-Phenylenediamine

This is a common transformation for 4-nitroaniline, producing a valuable intermediate [5].

¢ Objective: Reduction of the nitro group to an amino group.
¢ Reagents:

o 4-Nitroaniline

o Hydrazine hydrate

o Inorganic solid support (e.g., Alumina)
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o Catalyst (e.g., FeCls-6H20, Fe(lll) oxide hydroxide, or FesOa)
o Methanol (for extraction)
e Equipment: Microwave synthesizer or conventional heating apparatus.
e Procedure:
o Mix: Combine 4-nitroaniline, the solid support, and the catalyst.
o Add Reductant: Add hydrazine hydrate to the mixture.
o Irradiate/Heat: Subject the mixture to microwave irradiation for 5-10 minutes (or heat
conventionally until completion).
o Extract: Upon cooling, extract the product with methanol.
¢ Notes: Alumina was found to be a highly effective support for this reaction, yielding up to 97% of 1,4-
phenylenediamine [5].

Protocol 2: Fenton Oxidation Degradation of a Nitroaniline
Derivative

This protocol for degrading 4-methoxy-2-nitroaniline demonstrates an advanced oxidation process that could

be adapted for modifying the 4-nitroaniline structure [6].

Objective: Oxidative degradation of a nitroaniline compound.
Reagents:
Target nitroaniline compound (e.g., 100 mg/L 4-methoxy-2-nitroaniline)
Hydrogen peroxide (H202, 30%)
Ferrous sulfate heptahydrate (FeSOa-7H20)
Sulfuric acid (H2SOa4, 0.1 M) or Sodium hydroxide (NaOH, 0.1 M) for pH adjustment
Methanol or NaOH (to terminate the reaction)
Equipment: Beaker with magnetic stirrer, pH meter, centrifuge, analytical instruments (HPLC, GC-
MS, TOC analyzer).
Procedure:
o Prepare Solution: Dissolve the target compound in water (e.g., 500 mL).
o Adjust pH: Adjust the solution to the desired pH (e.g., 3) using H2SO4 or NaOH.
o Add Catalyst: Add a measured amount of FeSOa4-7H20 to the solution.

o

o

[¢]

[¢]

[e]

o Initiate Reaction: Add H20: to start the Fenton reaction.
o Sample and Quench: At designated time intervals, withdraw aliquots and immediately quench
the reaction with NaOH or methanol.
o Analyze: Centrifuge the samples and analyze the supernatant for reactant disappearance and
product formation.
¢ Notes: This process generates highly reactive hydroxyl radicals (-OH) that non-selectively attack
organic molecules. The workflow for this complex reaction is summarized in the diagram below.
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Research Recommendations

Given the lack of specific information on HAB synthesis, you may consider the following paths:

¢ Verify the Target Molecule: Confirm the precise chemical identity and structure of "HAB." It may be
known under a different systematic name or identifier.

e Explore Broder Reaction Types: Investigate pathways using 4-nitroaniline as a precursor for azo
coupling (it is a known diazo component) [1] or nucleophilic aromatic substitution reactions.

e Consult Specialized Databases: Search in dedicated synthetic organic chemistry databases (e.qg.,
Reaxys, SciFinder) using the confirmed structure for published procedures.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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